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Compound of Interest

Compound Name: Tetraethylammonium benzoate

Cat. No.: B096029

An In-depth Technical Guide to Tetraethylammonium Benzoate

This technical guide provides a comprehensive overview of tetraethylammonium benzoate, a
guaternary ammonium salt. The document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. It details the compound's chemical
and physical properties, its primary applications, and the fundamental principles behind its use.

Chemical and Physical Properties

Tetraethylammonium benzoate is a quaternary ammonium salt consisting of a central
nitrogen atom bonded to four ethyl groups, forming a tetraethylammonium cation, and a
benzoate anion. This structure imparts properties that make it useful in various chemical
applications.

Quantitative Data Summary

The key chemical and physical properties of tetraethylammonium benzoate are summarized
in the table below for easy reference.
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Property Value Reference
Molecular Weight 251.36 g/mol [L12113114115]116]
Molecular Formula C15H25NO2 [1][4]
Alternative Formula CsH20N+C7Hs02 [2]

Linear Formula (CH3CH2)aN(CsHsCOO) [31[6]

CAS Number 16909-22-1 (11121131161
Appearance Crystalline solid [4]

Density 1.132 g/cm3 at 20°C [1]

Water Solubility 963 g/L at 20°C [1]

IUPAC Name tetraethylazanium;benzoate [1]

Primary Applications and Experimental Protocols

Tetraethylammonium benzoate's unique structure, combining a lipophilic cation with an
anionic counterpart, makes it particularly effective in applications that require the interaction
between different phases.

Phase-Transfer Catalysis

A primary application of tetraethylammonium benzoate is as a phase-transfer catalyst.[1][4]
This process facilitates the reaction between reactants located in different immiscible phases
(e.g., an aqueous phase and an organic phase). The tetraethylammonium cation is soluble in
organic solvents due to its lipophilic nature, allowing it to transport the benzoate anion or other
reactive anions from the aqueous phase into the organic phase where the reaction can
proceed.[4]

General Experimental Protocol for Phase-Transfer Catalysis:

» Reaction Setup: A biphasic system is prepared, typically consisting of an aqueous solution
and an organic solvent. The organic substrate is dissolved in the organic phase, while the
nucleophile (or other reactant) is dissolved in the agueous phase.
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Catalyst Addition: A catalytic amount of tetraethylammonium benzoate (typically 0.2-5
mol%) is added to the reaction mixture.

Reaction Execution: The mixture is stirred vigorously to ensure maximum interfacial area
between the two phases, facilitating the transfer of the anion by the catalyst. The reaction is
allowed to proceed at a specified temperature for a set duration.

Work-up and Isolation: Upon completion of the reaction, the two phases are separated. The
organic phase, containing the product, is typically washed, dried, and concentrated. The
product is then purified using standard techniques such as chromatography or
recrystallization.

Electrochemical Analysis

Due to its ionic nature, tetraethylammonium benzoate can be used as a supporting
electrolyte in electrochemical studies.[4] Supporting electrolytes are crucial in electrochemistry
as they increase the conductivity of the solution and minimize the potential drop, ensuring that

the measured potential accurately reflects the reaction at the electrode surface.

General Experimental Protocol for Use as a Supporting Electrolyte:

Electrolyte Solution Preparation: A solution of the desired solvent (e.g., acetonitrile, water) is
prepared containing a specific concentration of tetraethylammonium benzoate (e.g., 0.1
M).

Analyte Addition: The electroactive species to be studied is added to the electrolyte solution

at a much lower concentration.

Electrochemical Measurement: The solution is placed in an electrochemical cell with the
appropriate electrodes (working, reference, and counter electrodes). The desired
electrochemical technique (e.g., cyclic voltammetry, chronoamperometry) is then applied to
study the redox behavior of the analyte.

Visualizing the Mechanism of Action

The following diagram illustrates the logical workflow of tetraethylammonium benzoate as a
phase-transfer catalyst.
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Workflow of Tetraethylammonium Benzoate in Phase-Transfer Catalysis
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Caption: Phase-transfer catalysis workflow.

Conclusion

Tetraethylammonium benzoate is a versatile quaternary ammonium salt with well-defined
chemical and physical properties. Its primary utility lies in its application as a phase-transfer
catalyst and as a supporting electrolyte in electrochemical studies. The principles governing its
function in these roles are well-understood, making it a reliable and effective tool for
researchers and scientists in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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